Cas no 1225716-75-5 (6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazine-3-thiol)

• Product Name: 6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazine-3-thiol
• CAS No: 1225716-75-5
• MF: C₁₃H₁₂N₄O₂S
• MW: 288.324980735779
• CID: 6060057
• PubChem ID: 82105341
• Update Time: 2025-07-02

6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazine-3-thiol Chemical and Physical Properties

Names and Identifiers

• 6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazine-3-thiol
• 1,2,4-Triazolo[4,3-b]pyridazine-3(2H)-thione, 6-(3,4-dimethoxyphenyl)-
• 1225716-75-5
• AKOS032464725
• 6-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazine-3-thiol
• F1967-6715
• 6-(3,4-dimethoxyphenyl)-2H-[1,2,4]triazolo[4,3-b]pyridazine-3-thione

• Inchi： 1S/C13H12N4O2S/c1-18-10-5-3-8(7-11(10)19-2)9-4-6-12-14-15-13(20)17(12)16-9/h3-7H,1-2H3,(H,15,20)
• InChI Key： FKWJMJPQQBANSA-UHFFFAOYSA-N
• SMILES： C12=NNC(=S)N1N=C(C1=CC=C(OC)C(OC)=C1)C=C2

Computed Properties

• Exact Mass: 288.06809681g/mol
• Monoisotopic Mass: 288.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.5Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 414.1±55.0 °C(Predicted)
• pka: 8.04±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazine-3-thiol

Introduction to Compound with CAS No 1225716-75-5 and Product Name: 6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazine-3-thiol

The compound with the CAS number 1225716-75-5 and the product name 6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazine-3-thiol represents a fascinating molecule in the realm of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic structures that have garnered significant attention due to their diverse biological activities and potential therapeutic applications. The unique combination of a triazolobipyridazine core and a thiol functional group makes this molecule particularly intriguing for further investigation.

In recent years, there has been a growing interest in developing novel heterocyclic compounds that exhibit promising pharmacological properties. The structure of 6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazine-3-thiol incorporates several key features that contribute to its potential as a bioactive molecule. The presence of the dimethoxyphenyl group at the 6-position introduces hydrophobicity and may influence the compound's interaction with biological targets. Additionally, the triazolobipyridazine core is known for its stability and ability to engage in multiple hydrogen bonding interactions, which can enhance binding affinity.

The thiol functional group at the 3-position of the molecule is particularly noteworthy. Thiols are well-known for their ability to participate in redox reactions and form disulfide bonds, which can be crucial for modulating biological pathways. This feature makes 6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazine-3-thiol a promising candidate for further exploration in areas such as antioxidant therapy and enzyme inhibition.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding sites and interactions between 6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazine-3-thiol and various biological targets. These studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory responses and cancer progression.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments have shown that 6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazine-3-thiol can modulate the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are known contributors to inflammation. The presence of the dimethoxyphenyl group appears to enhance these effects by improving solubility and bioavailability.

Moreover, the triazolobipyridazine core has been found to interact favorably with DNA binding proteins and transcription factors. This interaction could potentially lead to applications in cancer therapy by interfering with pathways that promote cell proliferation. Preliminary data also suggest that this compound may exhibit antiviral properties by inhibiting viral proteases and polymerases.

The synthesis of 6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazine-3-thiol has been optimized to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. These efforts have resulted in a robust synthetic route that can be scaled up for larger-scale production.

As research continues to progress, it is anticipated that 6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazine-3-thiol will find applications in various therapeutic areas. Its unique structural features make it a versatile scaffold for drug discovery programs aimed at addressing unmet medical needs. Collaborative efforts between chemists and biologists will be essential in translating these findings into clinical trials and ultimately into viable treatments for patients.

The future of pharmaceutical research hinges on our ability to develop innovative compounds like 6-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazine-3-thiol that offer new therapeutic possibilities. By combining cutting-edge synthetic techniques with rigorous biological evaluation，we can unlock the full potential of this molecule and contribute to advancements in medicine.